2-Oxo-2-(1H-pyrrolo[3,2-C]pyridin-3-YL)-acetamide

• Molecular Formula: C9H7N3O2
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 2-oxo-2-(1H-pyrrolo[3,2-c]pyridin-3-yl)acetamide
• InChI: InChI=1S/C9H7N3O2/c10-9(14)8(13)6-4-12-7-1-2-11-3-5(6)7/h1-4,12H,(H2,10,14)
• InChI Key: DXWDXRQJDSRQGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1NC=C2C(=O)C(=O)N

Description

2-Oxo-2-(1H-pyrrolo[3,2-C]pyridin-3-YL)-acetamide is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl oxo-(1H-pyrrolo[3,2-c]-pyridin-3-yl)acetate (1 eq.) and K2CO3 (2 eq.) in methanol is stirred at room temperature for 8 h and filtered. The filtercake is air-dried to give potassium 5-azaindole 3-glyoxylate. A mixture of this glyoxylate salt, ammonia (solution in dioxane (5 eq.), 3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT) (1 eq.) and diisopropylethylamine (DIEA) in DMF is stirred for 8 h, diluted with EtOAc and aqueous sodium carbonate. The organic phase is separated, dried over MgSO4 and concentrated in vacuo. The resultant residue is purified over silica gel with EtOAc/MeOH as eluent to afford the title compound.